Cas no 59456-20-1 (Benzene, (3-iodobutyl)-)

• Product Name: Benzene, (3-iodobutyl)-
• CAS No: 59456-20-1
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• CID: 1614986
• PubChem ID: 11482349
• Update Time: 2025-04-21

Benzene, (3-iodobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-iodobutyl)-
• 3-iodobutylbenzene
• DTXSID70467328
• 59456-20-1
• HS-3789
• (3-Iodobutyl)benzene
• SCHEMBL8351827

• Inchi： 1S/C10H13I/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： NDEHZONFJLYJEH-UHFFFAOYSA-N
• SMILES： IC(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.00579
• Monoisotopic Mass: 260.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0